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Compound of Interest

Compound Name: BI-749327

Cat. No.: B2540885

Essential Safety and Handling Guide for BI-
749327

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, personal protective equipment (PPE), and disposal of the TRPCG6 inhibitor,
BI-749327. This document provides immediate and essential procedural guidance to ensure
laboratory safety and operational integrity when working with this research compound.

BI-749327 is a potent and selective inhibitor of the transient receptor potential canonical 6
(TRPCG6) ion channel.[1][2] As with any research chemical, a thorough understanding of its
properties and adherence to strict safety protocols are paramount. This guide summarizes key
safety information, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling BI-749327 to ensure the
appropriate level of protection. The following table outlines the recommended PPE based on
information from safety data sheets.
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Protection Type

Recommended Equipment

Specifications & Rationale

Eye Protection

Safety goggles with side-
shields

Conforming to EN 166 (EU) or
NIOSH (US) standards.
Provides a seal around the
eyes to protect against dust

particles and splashes.

Hand Protection

Chemical impermeable gloves

Nitrile or other resistant gloves
should be worn. Gloves must
be inspected prior to use and
changed immediately if

contaminated.

Body Protection

Laboratory coat

A standard lab coat should be
worn to protect against

incidental contact.

Impervious/Fire-resistant

clothing

For larger quantities or
procedures with a higher risk
of exposure, more substantial
protective clothing may be

necessary.

Respiratory Protection

Use in a well-ventilated area

Handling of the solid
compound should be
performed in a chemical fume
hood to avoid inhalation of
dust.

Respirator

If exposure limits are exceeded
or if ventilation is inadequate, a
suitable respirator should be

used.

Operational Handling and Storage

Proper handling and storage are crucial to maintain the integrity of BI-749327 and to ensure

the safety of laboratory personnel.
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Procedure Guideline

Avoid contact with skin and eyes. Prevent dust
Handling formation and aerosols. Use non-sparking tools.

Ensure adequate ventilation.

Store in a tightly closed container in a dry, cool,
Storage and well-ventilated place. Recommended long-

term storage is at -20°C.

Sparingly soluble in DMSO (1-10 mg/ml) and
- slightly soluble in acetonitrile (0.1-1 mg/ml).[2][3]
Solubility ] ] ) )
When preparing solutions, purge with an inert

gas.

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Type Disposal Procedure

Collect in a suitable, sealed, and properly

Solid BI-749327 ) ]
labeled container for chemical waste.

Any materials that have come into contact with

BI-749327 (e.g., gloves, pipette tips, paper
Contaminated Materials (0.9 ) PP bs: P -p

towels) should be disposed of as chemical

waste.

Collect in a sealed, labeled container for liquid

Solutions of BI-749327 ) }
chemical waste. Do not pour down the drain.

Experimental Information

BI-749327 is a selective inhibitor of TRPC6, a nonselective receptor-operated cation channel.
[1] Increased TRPC6 activity is associated with certain cardiac and renal diseases. BI-749327
has been shown to suppress the activation of Nuclear Factor of Activated T-cells (NFAT), a
downstream effector in the TRPCG6 signaling pathway.
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Signaling Pathway of TRPCG6 Inhibition by BI-749327

Click to download full resolution via product page

Caption: Inhibition of the TRPC6 signaling pathway by BI-749327.

Experimental Workflow for Handling BI-749327
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Caption: Step-by-step workflow for the safe handling of BI-749327.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-bi-749327]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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